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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

Welcome to the technical support center for Ornidazole analysis. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot common issues

related to poor peak shape in chromatographic analysis, particularly High-Performance Liquid

Chromatography (HPLC).

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses specific issues you might encounter during your experiments in a

question-and-answer format.

Q1: My Ornidazole peak is tailing. What are the potential
causes and how can I fix it?
A1: Peak tailing, where the latter half of the peak is drawn out, is a common issue in HPLC

analysis of Ornidazole. It can lead to inaccurate quantification and poor resolution.

Potential Causes & Solutions:

Secondary Interactions with Silanol Groups: Residual silanol groups on the silica-based

stationary phase can interact with the basic nitrogen atoms in the Ornidazole molecule,

causing peak tailing.[1][2][3]
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Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to around

3.0-4.0) can protonate the silanol groups, reducing their interaction with Ornidazole.[3][4]

Solution 2: Use an End-Capped Column: Employ a column that has been "end-capped," a

process that chemically blocks many of the residual silanol groups.[2][3]

Solution 3: Add a Competing Base: Introducing a small amount of a competing base, like

triethylamine (TEA), to the mobile phase can mask the active silanol sites.[4]

Column Contamination or Degradation: Accumulation of contaminants from the sample

matrix or degradation of the stationary phase can create active sites that cause tailing.[5][6]

[7]

Solution 1: Use a Guard Column: A guard column installed before the analytical column

can trap contaminants and extend the life of the main column.[8]

Solution 2: Column Washing: Implement a regular column washing protocol with a strong

solvent to remove strongly retained compounds.

Solution 3: Replace the Column: If the tailing is severe and persists after washing, the

column may be irreversibly damaged and require replacement.[5][9]

Sample Overload: Injecting too much Ornidazole can saturate the stationary phase, leading

to tailing.[1][10]

Solution: Reduce Injection Volume or Concentration: Decrease the amount of sample

injected onto the column by either reducing the injection volume or diluting the sample.[9]

[10]

Extra-Column Volume: Excessive tubing length or large-diameter tubing between the

injector, column, and detector can cause peak broadening and tailing.

Solution: Minimize Tubing: Use shorter, narrower internal diameter tubing to connect the

components of your HPLC system.
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Peak Fronting Observed
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Split Peak/Shoulder Observed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]

2. m.youtube.com [m.youtube.com]

3. elementlabsolutions.com [elementlabsolutions.com]

4. ammanu.edu.jo [ammanu.edu.jo]

5. chromatographyonline.com [chromatographyonline.com]

6. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15621826?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621826?utm_src=pdf-custom-synthesis
https://www.alwsci.com/news/common-causes-of-peak-tailing-in-chromatograph-85154438.html
https://m.youtube.com/watch?v=8hGZqKGV9uM
https://www.elementlabsolutions.com/uk/chromatography-blog/post/peak-tailing-in-hplc
https://www.ammanu.edu.jo/english/pdf/StaffResearch/Pharmacy/301/Development%20and%20Validation%20of%20an%20RP-HPLC%20Method%20for%20Simultaneous%20Analysis%20of%20Ofloxacin%20and%20Ornidazole%20in%20Tablets.pdf
https://www.chromatographyonline.com/view/troubleshooting-basics-part-iv-peak-shape-problems
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/tips/abnormalpeakshapes.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. mastelf.com [mastelf.com]

8. asianpubs.org [asianpubs.org]

9. google.com [google.com]

10. pharmaguru.co [pharmaguru.co]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting Poor Peak
Shape in Ornidazole Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621826#troubleshooting-poor-peak-shape-in-
ornidazole-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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